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Compound of Interest

Compound Name: 18:0 EPC chloride

Cat. No.: B11935046

Essential Safety and Handling Guide for 18:0
EPC Chloride

This document provides immediate safety, operational, and disposal guidance for laboratory
personnel handling 18:0 EPC chloride (1,2-distearoyl-sn-glycero-3-ethylphosphocholine,
chloride salt). Adherence to these procedures is critical for ensuring a safe laboratory
environment and proper management of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for 18:0 EPC chloride is provided below.

Property Value Source
CAS Number 328268-13-9 [1][2][3]
Molecular Weight 854.659 g/mol [1][2]
Purity >99% [2]
Storage Temperature -20°C [11[2][4]
Stability 1 Year at -20°C [2]

Personal Protective Equipment (PPE)
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The following personal protective equipment must be worn at all times when handling 18:0
EPC chloride to minimize exposure risk.

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to
EN 166 (EU) or NIOSH (US) standards.[3]

» Hand Protection: Handle with chemical-impermeable gloves.[3] Gloves must be inspected for
integrity before each use. Dispose of contaminated gloves after use in accordance with good
laboratory practices and applicable laws.[5] After handling, wash and dry hands thoroughly.

[3][6]

o Body Protection: Wear fire/flame resistant and impervious clothing.[3] A lab coat is required
as a minimum.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.[3] All handling should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[3][6]

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling, storage, and disposal of 18:0 EPC
chloride.

1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place at -20°C.[2][3][4]

Keep away from foodstuff containers and incompatible materials such as oxidizing agents.[3]

[6]

2. Handling and Experimental Use

Work in a designated, well-ventilated area, such as a chemical fume hood.[3][6]

Avoid contact with skin and eyes.[3]
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Prevent the formation of dust and aerosols.[3]
Use non-sparking tools to prevent fire from electrostatic discharge.[3]
Wash hands thoroughly after handling.[6]

. Spill Management
In case of a spill, ensure adequate ventilation and remove all sources of ignition.[3]
Evacuate personnel to a safe area and keep people away from and upwind of the spill.[3]
Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[3]
For cleanup, mix the spilled material with sand or a similar inert absorbent material.[6]
Sweep up the mixture, and place it in a suitable, tightly closed container for disposal.[6]
Use spark-proof tools and explosion-proof equipment during cleanup.[3]

. First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[3]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor if irritation persists.[3][6]

In Case of Eye Contact: Rinse the eyes with pure water for at least 15 minutes. Consult a
doctor.[3]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

. Disposal

Disposal of 18:0 EPC chloride and its containers must be arranged as special waste
through a licensed disposal company.[6]
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» All disposal practices must be in accordance with local, state, and federal regulations.
Discharge into the environment must be avoided.[3]

o Adhered or collected material from spills should be promptly disposed of in accordance with
appropriate laws and regulations.[3]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 18:0 EPC
chloride from receipt to disposal.
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Caption: Workflow for Safe Handling of 18:0 EPC Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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